1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxycyclobutane-1-carboxylic acid

• IUPAC Name: 1-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methoxycyclobutane-1-carboxylic acid
• InChI: InChI=1S/C21H21NO5/c1-26-13-10-21(11-13,19(23)24)22-20(25)27-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18H,10-12H2,1H3,(H,22,25)(H,23,24)
• InChI Key: NKMHJLJKJKLOAJ-UHFFFAOYSA-N
• Canonical SMILES: COC1CC(C1)(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Molecular Formula: C21H21NO5
• Molecular Weight: 367.4 g/mol
• CAS No.: 1696791-50-0

Description

1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxycyclobutane-1-carboxylic acid is a useful research compound. Its molecular formula is C21H21NO5 and its molecular weight is 367.401. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biochemical Applications and Biocatalyst Inhibition

Carboxylic acids, including derivatives similar to the compound , are crucial in biorenewable chemical production. These acids can inhibit microbial growth at concentrations below desired yields, affecting microbes like Escherichia coli and Saccharomyces cerevisiae. Understanding these inhibitory effects is vital for engineering robust microbial strains for industrial applications. This area of research emphasizes the importance of carboxylic acids in biotechnological processes and the need for metabolic engineering strategies to mitigate inhibition effects (Jarboe, Royce, & Liu, 2013).

Synthetic and Medicinal Chemistry

The synthesis and functionalization of β-amino acid derivatives, including cyclic compounds, are of significant interest due to their biological relevance and impact on drug research. Metathesis reactions, such as ring-opening, ring-closing, or cross-metathesis, are widely used to access alicyclic β-amino acids or densely functionalized derivatives. These synthetic routes offer versatility, robustness, and efficiency, crucial for developing new molecular entities in synthetic and medicinal chemistry (Kiss, Kardos, Vass, & Fülöp, 2018).

Levulinic Acid in Drug Synthesis

Levulinic acid (LEV), a key biomass-derived building block, showcases the potential of carboxylic acid derivatives in drug synthesis. Its functional groups make LEV a versatile precursor for synthesizing various chemicals and drugs, emphasizing the role of such compounds in reducing drug synthesis costs and simplifying processes. This highlights the broader utility of carboxylic acid derivatives in pharmaceutical research, particularly in cancer treatment and medical material development (Zhang, Wang, Liu, Wang, & Xu, 2021).

Advanced Imaging Modalities in Prostate Cancer

In the context of imaging modalities for prostate cancer, compounds structurally related to the one have been explored for their potential use as imaging agents. For example, advancements in PET imaging have seen the development of novel tracers, such as 18F-1-amino-3-fluorine 18-fluorocyclobutane-1-carboxylic acid, demonstrating the importance of carboxylic acid derivatives in diagnostic imaging and the potential for further research in this area (Bouchelouche, Turkbey, & Choyke, 2015).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. The safety data sheet (MSDS) provides more detailed safety information.